Cas no 122-00-9 (4'-Methylacetophenone)

• Product Name: 4'-Methylacetophenone
• CAS No: 122-00-9
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00008751
• CID: 36022
• PubChem ID: 8500
• Update Time: 2025-09-22

4'-Methylacetophenone Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)ethanone
• 4-Acetyltoluene
• 4-Methylacetophenone
• 4-Methylacetophenone (p-)
• 1-Acetyl-4-methylbenzene
• 1-Methyl-4-acetylbenzen
• methyl p-tolyl ketone
• Photoinitiator-4MAP
• 4'-Methylacetophenone
• P-methyl acetophenone
• 4′-Methylacetophenone
• METHYLACETOPHENONE, 4-(AS)
• 1-(4-methylphenyl)ethanone
• 4‘-Methylacetophenone
• 4’-Methylacetophenone
• 1-Methyl-4-acetyl benzene
• Melilot
• 4'-(SG)
• P-Methyl
• Esberiven
• Melilotal
• FEMA 2677
• Sweet clover
• p-Acetotoluene
• Yellow melilot
• P-ACETYLTOLUENE
• 1-Acetyl-4-methyl benzene
• p-Methylacetophenone
• 1-p-Tolylethanone
• Ethanone, 1-(4-methylphenyl)-
• Acetophenone, 4'-methyl-
• 1-Methyl-4-acetylbenzene
• 1-(4-Methylphenyl)ethan-1-one
• 4-Methylphenyl methyl ketone
• Tolyl methyl ketone, p-
• FEMA No. 2677
• para-Methyl-acetophenone
• Para Meth

• MDL： MFCD00008751
• Inchi： 1S/C9H10O/c1-7-3-5-9(6-4-7)8(2)10/h3-6H,1-2H3
• InChI Key： GNKZMNRKLCTJAY-UHFFFAOYSA-N
• SMILES： C1(=CC=C(C)C=C1)C(=O)C
• BRN： 606053

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 134.17
• Surface Charge: 0
• Tautomer Count: 7

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid, solidified at a slightly lower temperature, with the aroma of Hawthorn flowers and the aroma of alfalfa, honey and coumarin, and the aroma is softer than that of acetophenone. After extreme dilution, it has a sweet aroma like strawberry.
• Density: 1.004 g/mL at 20 °C
  1.005 g/mL at 25 °C(lit.)
• Melting Point: 22-24 °C (lit.)
• Boiling Point: 226 °C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.533(lit.)
• Solubility: 2.07g/l
• Water Partition Coefficient: 0.37 g/L (15 ºC)
• PSA: 17.07000
• LogP: 2.19760
• Refractive Index: 1.530-1.536
• Solubility: It is easily soluble in ethanol, diethyl ether, chloroform and propylene glycol, but almost insoluble in water and glycerol.
• FEMA: 2677

4'-Methylacetophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S26-S27-S37/39-S24/25-S23
• RTECS：AM9463000
• Hazardous Material Identification：
• Explosive Limit：1.00%(V)
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature(BD17809)
• Safety Term：S23;S24/25
• Risk Phrases：R22

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